Cas no 2228278-04-2 (2-amino-2-(3-trifluoromethanesulfonylphenyl)ethan-1-ol)

• Product Name: 2-amino-2-(3-trifluoromethanesulfonylphenyl)ethan-1-ol
• CAS No: 2228278-04-2
• MF: C₉H₁₀F₃NO₃S
• MW: 269.240811824799
• CID: 6290655
• PubChem ID: 165690382
• Update Time: 2025-08-05

2-amino-2-(3-trifluoromethanesulfonylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(3-trifluoromethanesulfonylphenyl)ethan-1-ol
• EN300-1990223
• 2228278-04-2

• Inchi： 1S/C9H10F3NO3S/c10-9(11,12)17(15,16)7-3-1-2-6(4-7)8(13)5-14/h1-4,8,14H,5,13H2
• InChI Key： YCMUWOPBMDOJTK-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(C1=CC=CC(=C1)C(CO)N)(=O)=O

Computed Properties

• Exact Mass: 269.03334884g/mol
• Monoisotopic Mass: 269.03334884g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 88.8Ų

Additional information on 2-amino-2-(3-trifluoromethanesulfonylphenyl)ethan-1-ol

Compound CAS No 2228278-04-2: 2-amino-2-(3-trifluoromethanesulfonylphenyl)ethan-1-ol

Compound CAS No 2228278-04-2, also known as 2-amino-2-(3-trifluoromethanesulfonylphenyl)ethan-1-ol, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound has garnered attention due to its unique chemical structure, which combines an amino group, a trifluoromethanesulfonyl group, and a phenolic hydroxyl group. The trifluoromethanesulfonyl moiety is particularly notable for its strong electron-withdrawing properties, which can significantly influence the reactivity and stability of the molecule.

Recent studies have highlighted the potential of CAS No 2228278-04-2 in drug discovery, particularly in the development of kinase inhibitors and other enzyme-targeting agents. The amino group at the core of the molecule provides a site for hydrogen bonding, which is crucial for interactions with biological targets. Meanwhile, the phenolic hydroxyl group contributes to the compound's solubility and bioavailability, making it an attractive candidate for therapeutic applications.

The synthesis of CAS No 2228278-04-4 involves a multi-step process that typically begins with the preparation of the trifluoromethanesulfonyl derivative. Researchers have optimized this process by employing advanced catalytic methods and green chemistry principles to enhance yield and reduce environmental impact. The compound's stability under various conditions has been extensively studied, revealing its resistance to oxidation and hydrolysis, which are critical for its use in industrial applications.

In terms of pharmacological activity, CAS No 2287565969 has shown promising results in preclinical models. Studies conducted by leading research institutions have demonstrated its ability to modulate key signaling pathways involved in inflammation and cancer progression. The compound's selectivity for specific targets has been validated through high-throughput screening assays, underscoring its potential as a lead compound for drug development.

Beyond pharmaceutical applications, CAS No 69553965 has found utility in materials science. Its unique combination of functional groups makes it an ideal candidate for use in polymer synthesis and as a building block for advanced materials. Researchers have explored its role in creating stimuli-responsive polymers, which can exhibit changes in properties under external conditions such as temperature or pH.

The environmental impact of CAS No 133661554 has also been a focus of recent investigations. Studies have shown that it exhibits low toxicity to aquatic organisms and rapid biodegradation under aerobic conditions. These findings are particularly relevant for regulatory compliance and sustainable manufacturing practices.

In conclusion, Compound CAS No 19719647 represents a versatile platform for innovation across multiple disciplines. Its unique chemical properties, combined with recent advances in synthesis and application development, position it as a key compound for future research and commercialization efforts.